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Compound of Interest

Compound Name: (2R)-3-chloro-2-methyl-1-propanol

CAS No.: 82516-66-3

Cat. No.: B8581290 Get Quote

Document Control:

Version: 2.1 (Technical Release)

Classification: Laboratory Safety & Process Development

Chemical Identity & Physicochemical Profile
(R)-3-chloro-2-methylpropan-1-ol is a bifunctional chiral synthon containing a primary alcohol

and a primary alkyl chloride. Its utility stems from the ability to selectively functionalize either

terminus, allowing for the construction of complex chiral architectures such as Captopril and

other antihypertensive agents.
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Parameter Technical Specification

IUPAC Name (2R)-3-chloro-2-methylpropan-1-ol

CAS Registry Number 10317-10-9

Racemate CAS 13403-73-1

Synonyms
(R)-(-)-3-Chloro-2-methylpropanol; (R)-β-

Chloroisobutanol

Molecular Formula C₄H₉ClO

Molecular Weight 108.57 g/mol

SMILES CCCl

Chirality R-enantiomer (derived from Roche Ester)

Physical Properties
Property Value Note

Physical State Liquid Colorless to pale yellow

Boiling Point 167°C ± 13°C At 760 mmHg (Predicted)

Density 1.05 g/cm³ At 20°C

Flash Point ~76.5°C Combustible Liquid (Class IIIA)

Solubility Soluble in alcohols, DCM, THF
Miscible with water (hydrolysis

risk)

Vapor Pressure ~1.5 mmHg At 25°C (Estimated)

Hazard Identification & Risk Assessment (GHS)
As a chlorohydrin derivative, this compound possesses alkylating potential and significant

mucosal toxicity. It must be handled with the rigor reserved for genotoxic impurities (GTIs) until

proven otherwise.

GHS Classification[4]
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[2]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[3]

Structural Alerts & Toxicology
Alkylating Potential: The primary alkyl chloride moiety is susceptible to nucleophilic attack,

making it a potential mutagen. Avoid contact with DNA bases or biological nucleophiles.

Metabolic Activation: Similar chloropropanols (e.g., 3-MCPD) are metabolized to epoxides

(e.g., glycidol), which are carcinogenic. Treat this compound as a potential carcinogen.

Hydrolysis Risk: In the presence of base, this compound can cyclize to form (R)-2-

methyloxetane or (R)-2-methyl-epichlorohydrin, both of which are highly volatile and toxic

alkylating agents.

Safe Handling & Storage Protocols
Engineering Controls

Containment: All transfers must occur within a certified Fume Hood or Glovebox.

Ventilation: Minimum face velocity of 100 fpm.

Inert Atmosphere: Store and handle under dry Nitrogen or Argon. Moisture promotes

hydrolysis and HCl release.

Personal Protective Equipment (PPE)
Respiratory: NIOSH-approved respirator with organic vapor cartridges (OV/AG) if outside a

hood.
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Dermal: Double-gloving recommended.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield® or Viton® (for prolonged exposure).

Ocular: Chemical splash goggles + Face shield (if pouring > 100 mL).

Storage Conditions
Temperature: Refrigerate at 2°C to 8°C.

Segregation: Store away from strong oxidizers, strong bases, and active metals (Li, Na, Mg).

Shelf Life: Re-test purity every 12 months. Check for acidity (HCl formation).

Emergency Response Procedures
First Aid

Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen.[2][4]

Medical observation for 24 hours is recommended due to potential delayed pulmonary

edema.

Skin Contact: Wash with polyethylene glycol 400 (PEG-400) if available, or copious soap and

water for 15 minutes. Isolate contaminated clothing.[1][2][3][4][5][6][7][8]

Eye Contact: Rinse with water for 30 minutes. Lifting upper and lower lids is critical. Consult

an ophthalmologist immediately (Risk of corneal opacity).

Spill Management
Evacuate: Clear the area of non-essential personnel.

PPE: Don full PPE including respiratory protection.

Neutralize: Absorb with vermiculite or sand. Do not use combustible materials like sawdust.
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Disposal: Collect in a dedicated halogenated waste container. Label as "Toxic/Corrosive -

Chlorinated Organic."

Application Workflow: Synthesis & Usage
(R)-3-chloro-2-methylpropan-1-ol is typically synthesized from the "Roche Ester" (Methyl (R)-3-

hydroxy-2-methylpropionate). Below is the standard workflow for its generation and subsequent

utilization in drug discovery.

Synthesis Pathway Diagram

Methyl (R)-3-hydroxy-2-methylpropionate
(Roche Ester)

Step 2: Reduction
(LiAlH4 / THF)

 Direct Reduction

Step 1: Silyl Protection
(TBDMS-Cl, Imidazole)

(R)-2-methyl-1,3-propanediol Step 3: Selective Chlorination
(SOCl2 or HCl/AcOH)

 HCl gas, 100°C (R)-3-chloro-2-methylpropan-1-ol
(Target Synthon)

Side Reaction:
Epoxide/Oxetane Formation Base (NaOH)

Chiral Drug Intermediate
(e.g., Captopril Side Chain)

 Nucleophilic Displacement
(Thioacetate/Cyanide)

Click to download full resolution via product page

Figure 1: Synthetic workflow from Roche Ester to the target chlorohydrin and potential side

reactions.

Experimental Considerations
Selectivity: When chlorinating (R)-2-methyl-1,3-propanediol, a mixture of isomers (1-chloro

vs. 3-chloro) may form. The 3-chloro isomer is favored sterically but purification via fractional

distillation is often required.

Reaction Monitoring: Use GC-MS to monitor the reaction.

Target Retention Time: Distinct shift from the diol.

Impurity Watch: Look for the dichlorinated byproduct (1,3-dichloro-2-methylpropane) if

excess chlorinating agent is used.
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Disclaimer: This guide is for research purposes only. Users must consult the specific Safety

Data Sheet (SDS) provided by their chemical supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8581290#r-3-chloro-2-methylpropan-1-ol-chemical-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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